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Compound of Interest

Compound Name: LacMP

Cat. No.: B16141901

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel fungal laccase LacMP with

commercially available laccases from prominent fungal sources: Trametes versicolor,

Myceliophthora thermophila, and Cerrena unicolor. The data presented is collated from publicly

available research, offering a quantitative and methodological overview to inform enzyme

selection for various research and development applications.

Executive Summary
Laccases are multi-copper oxidases with broad substrate specificity, making them valuable

biocatalysts in pharmaceuticals, bioremediation, and diagnostics. LacMP, a recombinant

laccase from Moniliophthora perniciosa, exhibits promising characteristics, particularly its

optimal activity in neutral to alkaline conditions, which can be advantageous for specific

industrial processes. This guide benchmarks LacMP's performance against established

commercial laccases, focusing on key enzymatic parameters to aid in the selection of the most

suitable biocatalyst for your application.
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Data Presentation: Quantitative Comparison of
Laccase Properties
The following tables summarize the key performance indicators for LacMP and selected

commercially available laccases. It is important to note that direct comparison can be

challenging due to variations in experimental conditions across different studies. The conditions

under which the data were obtained are provided to ensure a transparent and objective

assessment.

Table 1: General Properties and Specific Activity

Enzyme
Source
Organism

Recombina
nt Host

Molecular
Weight
(kDa)

Specific
Activity
(U/mg)

Substrate &
Conditions

LacMP

Moniliophthor

a perniciosa

FA553

Pichia

pastoris
~57

Data not

available in

U/mg

-

Laccase
Trametes

versicolor
Native ~65 ≥0.5

Syringaldazin

e, pH 6.5,

30°C

Laccase

Myceliophtho

ra

thermophila

Aspergillus

oryzae
~85 Not specified

Syringaldazin

e, pH 7.5,

30°C

Laccase
Cerrena

unicolor
Native Not specified 144.3 (crude) ABTS, pH 3.0

Table 2: Kinetic Parameters (Substrate: ABTS)
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Enzyme Km (mM) Vmax (U/mg) Assay Conditions

LacMP Data not available Data not available -

Laccase (T. versicolor) Data not available Data not available -

Laccase (M.

thermophila)
Data not available Data not available -

Laccase (C. unicolor) Data not available Data not available -

Laccase

(Cryptococcus

albidus)

0.8158 1527.74 pH 2.5, 20-30°C[1]

Note: Kinetic data for the specific commercial laccases with ABTS under standardized

conditions was limited in the public domain. The data for Cryptococcus albidus laccase is

included for illustrative purposes.

Table 3: Optimal Conditions and Stability
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Enzyme
Optimal pH
(Substrate)

Optimal
Temperature
(°C)
(Substrate)

Thermal
Stability

pH Stability

LacMP

6.0 (ABTS), 7.5

(Syringaldazine),

6.5 (Guaiacol),

6.5 (2,6-

Dimethoxyphenol

)[2]

60 (ABTS), 45

(Syringaldazine),

45 (Guaiacol), 55

(2,6-

Dimethoxyphenol

)[2]

Stable at

<30°C[2]

Stable at pH 6-

8[2]

Laccase (T.

versicolor)
4.0 (ABTS)[3] 55-65°C

Stable at 55°C

and 65°C[4]

More stable at

pH 4.0-6.0

Laccase (M.

thermophila)

6.5

(Syringaldazine)

[5]

Active up to

70°C

Retains nearly

100% activity at

60°C for 20

min[5][6]

Stable at alkaline

pH

Laccase (C.

unicolor)

3.0 (ABTS), 5.0

(Guaiacol)

50-60°C (ABTS),

70°C (Guaiacol)

Half-life of 40

min at 60°C[7]

Stable at pH >

5.0[7]

Experimental Protocols
Detailed methodologies are crucial for the accurate interpretation and replication of

benchmarking data. The following are standard protocols for key laccase experiments.

Laccase Activity Assay (ABTS Substrate)
This assay is widely used to determine laccase activity by measuring the oxidation of 2,2'-

azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS).

Reagent Preparation:

Buffer: 0.1 M Sodium Acetate Buffer (pH 4.5-5.0).

Substrate Stock Solution: 10 mM ABTS in buffer.
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Working Substrate Solution: Dilute the stock solution to a final concentration of 0.5-1.0 mM

in the buffer.

Assay Procedure:

Pipette 2.8 mL of the ABTS working solution into a cuvette.

Add 0.1 mL of appropriately diluted enzyme solution to the cuvette and mix thoroughly.

Immediately measure the increase in absorbance at 420 nm over time (e.g., for 3-5

minutes) using a spectrophotometer.

The rate of change in absorbance is used to calculate the enzyme activity.

Calculation of Activity:

One unit of laccase activity (U) is defined as the amount of enzyme that oxidizes 1 µmol of

ABTS per minute.

The activity is calculated using the Beer-Lambert law: Activity (U/mL) = (ΔA420/min * Total

Volume) / (ε * Path Length * Enzyme Volume) where ε (molar extinction coefficient) for

ABTS is 36,000 M⁻¹cm⁻¹.

Thermal Stability Assay
This protocol assesses the stability of the laccase at different temperatures.

Procedure:

Incubate aliquots of the enzyme solution at various temperatures (e.g., 30, 40, 50, 60,

70°C) for different time intervals (e.g., 30, 60, 90, 120 minutes).

At each time point, remove an aliquot and immediately place it on ice to stop the thermal

denaturation.

Measure the residual laccase activity using the standard ABTS assay.

Data Analysis:
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The residual activity is expressed as a percentage of the initial activity (activity at time

zero).

The half-life (t₁/₂) of the enzyme at each temperature can be determined by plotting the

residual activity against time.

pH Stability Assay
This protocol evaluates the stability of the laccase across a range of pH values.

Procedure:

Incubate aliquots of the enzyme solution in buffers of different pH values (e.g., pH 3 to 9)

for a set period (e.g., 1, 2, or 24 hours) at a constant temperature (e.g., 4°C or 25°C).

After incubation, dilute the samples into the standard assay buffer (e.g., pH 4.5) to

measure the residual activity.

Data Analysis:

The residual activity is expressed as a percentage of the activity of an untreated control

sample.

Plot the percentage of residual activity against the incubation pH to determine the pH

stability profile of the enzyme.

Visualizations
Laccase-Catalyzed Oxidation of a Phenolic Substrate
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Caption: A simplified signaling pathway of laccase-catalyzed oxidation of a phenolic substrate.

Experimental Workflow for Laccase Benchmarking
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Caption: Experimental workflow for benchmarking LacMP against commercially available

laccases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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